3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-phenoxy-2-phenyl-

• CAS: 107430-38-6
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol
• SMILES: CC1=NN(C(=O)C1OC2=CC=CC=C2)C3=CC=CC=C3
• InChI: InChI=1S/C16H14N2O2/c1-12-15(20-14-10-6-3-7-11-14)16(19)18(17-12)13-8-4-2-5-9-13/h2-11,15H,1H3
• InChIKey: VCFAGOKQNQOBOF-UHFFFAOYSA-N

Structural Identity & Physicochemical Profile

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-phenoxy-2-phenyl- (CAS 107430-38-6), also named 5-methyl-4-phenoxy-2-phenyl-4H-pyrazol-3-one, is a synthetic pyrazolone derivative with molecular formula C₁₆H₁₄N₂O₂ and a molecular weight of 266.30 g/mol . The compound features a pyrazolone core bearing a methyl group at position 5, a phenyl ring at position 2, and a phenoxy substituent at position 4. Its calculated logP is 2.36 and its topological polar surface area (PSA) is 41.90 Ų . This compound belongs to the broader pyrazolone class, which includes clinically established agents such as edaravone (a free radical scavenger) and phenazone (an analgesic/antipyretic), but is distinguished by the 4-phenoxy substitution that substantially alters its lipophilicity and steric profile relative to the 4-unsubstituted parent scaffold [1].

1

Supports lipophilicity-dependent CNS permeability screening studies

2

4-Phenoxy substitution enables metabolic stability comparison across pyrazolone scaffolds

3

Diphenyl ether motif supports antifungal/antibacterial target screening hypothesis

4

Physicochemical reference point for 4-substituent SAR in pyrazolone series

• [1] Varvounis G. Pyrazol-3-ones. Part IV: Synthesis and Applications. In: Katritzky AR, editor. Advances in Heterocyclic Chemistry. Vol. 98. Academic Press; 2009. p. 143–224. doi:10.1016/S0065-2725(09)00002-7 View Source

4-Phenoxy Differentiation from Generic Pyrazolones

Within the pyrazolone class, the 4-position substituent is a critical determinant of physicochemical behavior, metabolic susceptibility, and biological target engagement. Edaravone (CAS 89-25-8), the 4-unsubstituted analog with MW 174.20 and logP approximately 1.2, acts primarily as a free radical scavenger and is clinically used for amyotrophic lateral sclerosis and ischemic stroke [1]. Introduction of a phenoxy group at position 4 (CAS 107430-38-6) increases molecular weight by ~92 Da and elevates calculated logP by approximately 1.2 log units (from ~1.2 to 2.36), fundamentally altering membrane partitioning, metabolic handling, and hydrogen-bonding capacity . Critically, the 4-position in edaravone is a known site of metabolic oxidation to 4-hydroxy-edaravone; the phenoxy substituent blocks this metabolic soft spot while introducing a diphenyl ether motif found in numerous bioactive molecules targeting enzymes such as succinate dehydrogenase and cytochrome P450 isoforms [2]. These structural divergences mean that pharmacological or physicochemical data generated on edaravone or other 4-unsubstituted pyrazolones cannot be extrapolated to CAS 107430-38-6.

Target compound

5-Methyl-4-phenoxy-2-phenyl-4H-pyrazol-3-one

Contains 4-phenoxy substituent; higher lipophilicity and molecular weight; 4-position metabolically shielded; diphenyl ether pharmacophore present.

Commonly considered substitute

Edaravone (4-unsubstituted pyrazolone)

4-position hydrogen only; lower lipophilicity; primary metabolic soft spot at C4; lacks diphenyl ether motif; physicochemical and metabolic profiles differ substantially — direct substitution without validation may alter assay outcomes.

• [1] Watanabe T, Yuki S, Egawa M, Nishi H. Protective effects of MCI-186 on cerebral ischemia: possible involvement of free radical scavenging and antioxidant actions. J Pharmacol Exp Ther. 1994;268(3):1597–1604. PMID: 8138971. View Source
• [2] Expedient Discovery for Novel Antifungal Leads Targeting Succinate Dehydrogenase: Pyrazole-4-formylhydrazide Derivatives Bearing a Diphenyl Ether Fragment. J Agric Food Chem. 2020. Diphenyl ether motif associated with SDH inhibition in agrochemical pyrazole derivatives. View Source

Quantitative Differentiation vs. Closest Analogs

Increased Lipophilicity vs. Edaravone

The 4-phenoxy substitution on CAS 107430-38-6 produces a calculated logP of 2.36, compared to edaravone (CAS 89-25-8, 5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one) with a reported logP of approximately 1.2 [1]. This represents a logP increase of approximately 1.16 log units, corresponding to roughly a 14-fold increase in octanol-water partition coefficient. The topological polar surface area (PSA) of CAS 107430-38-6 is 41.90 Ų, which remains within the generally accepted drug-like range (<140 Ų for oral absorption), while the increased logP places the compound in a more lipophilic region of chemical space . For comparison, phenazone (CAS 60-80-0, antipyrine) has a logP of approximately 0.38, making CAS 107430-38-6 approximately 100-fold more lipophilic than this classical pyrazolone analgesic [2].

LogP vs Edaravone

Reported

logP 2.36 (CAS 107430-38-6) vs 1.2 (Edaravone); Δ +1.16

Supports lipophilicity-dependent CNS screening context

Calculated values; confirm experimentally

Evidence Dimension	Calculated logP (octanol-water partition coefficient)
Target Compound Data	logP = 2.36 (CAS 107430-38-6)
Comparator Or Baseline	Edaravone (CAS 89-25-8): logP ≈ 1.2; Phenazone (CAS 60-80-0): logP ≈ 0.38
Quantified Difference	ΔlogP ≈ +1.16 vs. edaravone; ΔlogP ≈ +1.98 vs. phenazone
Conditions	Calculated logP values from chemical database records (ChemSrc, DrugBank)

Why This Matters

Higher logP predicts enhanced membrane permeability and blood-brain barrier penetration potential, but also potentially altered metabolic clearance and protein binding, directly impacting compound selection for CNS-targeted versus peripheral-targeted screening cascades.

• [1] Wishart DS, et al. DrugBank 5.0: Edaravone (DB12243). logP: 1.2. Available at: https://go.drugbank.com/drugs/DB12243 View Source
• [2] DrugBank. Phenazone (DB01435). logP: 0.38. Available at: https://go.drugbank.com/drugs/DB01435 View Source

Molecular Weight Shift & Ligand Efficiency vs. Edaravone

CAS 107430-38-6 has a molecular weight of 266.30 g/mol, which is 92.1 Da heavier than edaravone (MW 174.20 g/mol) due to the 4-phenoxy substitution replacing a hydrogen atom [1]. This represents a 53% increase in molecular mass. In fragment-based drug discovery, ligand efficiency (LE) metrics penalize increased molecular weight unless accompanied by proportional gains in binding affinity. Edaravone's clinical efficacy as a free radical scavenger is achieved at MW 174.20; the additional 92 Da in CAS 107430-38-6 must be justified by a corresponding improvement in potency, selectivity, or pharmacokinetic profile for the compound to represent an advance rather than merely 'molecular obesity' [2]. This molecular weight difference also places CAS 107430-38-6 in a different chemical property space according to Lipinski's Rule of Five analysis: the compound remains compliant (MW < 500), but the increased mass reduces the allowable remaining mass for further optimization in lead development programs.

MW & Ligand Efficiency

Reported

MW 266.30 g/mol vs 174.20 g/mol (Edaravone); Δ +92.1 Da

Impacts fragment-based screening; requires potency gain justification

No ligand efficiency data for CAS 107430-38-6

Evidence Dimension	Molecular weight and ligand efficiency baseline
Target Compound Data	MW = 266.30 g/mol (C₁₆H₁₄N₂O₂)
Comparator Or Baseline	Edaravone (CAS 89-25-8): MW = 174.20 g/mol (C₁₀H₁₀N₂O); Phenazone (CAS 60-80-0): MW = 188.23 g/mol (C₁₁H₁₂N₂O)
Quantified Difference	ΔMW = +92.1 Da (+52.9%) vs. edaravone; ΔMW = +78.1 Da (+41.5%) vs. phenazone
Conditions	Exact mass calculated from molecular formula

Why This Matters

The increased molecular weight impacts solubility, permeability, and synthetic tractability; researchers should evaluate whether the 4-phenoxy group provides commensurate gains in biological activity or selectivity to justify the molecular weight penalty in lead optimization programs.

• [1] NIST Chemistry WebBook. 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-phenyl- (Edaravone/Norphenazone, CAS 89-25-8). MW: 174.1992. Available at: https://webbook.nist.gov/cgi/cbook.cgi?ID=C89258 View Source
• [2] Hopkins AL, Keserü GM, Leeson PD, Rees DC, Reynolds CH. The role of ligand efficiency metrics in drug discovery. Nat Rev Drug Discov. 2014;13(2):105–121. doi:10.1038/nrd4163 View Source

4-Position Metabolic Shielding via Phenoxy Substitution

In edaravone (CAS 89-25-8, 4-unsubstituted), the 4-position is a primary site of Phase I metabolism, undergoing hydroxylation to form 4-hydroxy-edaravone, which is subsequently conjugated and excreted [1]. The 4-phenoxy substituent in CAS 107430-38-6 physically occupies this metabolic soft spot, preventing CYP-mediated oxidation at this position. While no head-to-head microsomal stability data for CAS 107430-38-6 versus edaravone has been published, structure-metabolism relationships established across the pyrazolone class indicate that 4-position substitution generally reduces oxidative clearance at this site, potentially prolonging half-life while redirecting metabolism to alternative positions on the phenyl or phenoxy rings [2]. This metabolic shielding strategy is analogous to the 'blocking group' approach widely employed in medicinal chemistry optimization of pyrazole and pyrazolone scaffolds, where substitution at metabolically labile positions reduces intrinsic clearance [3].

Metabolic Shielding

Class-level

4-phenoxy occupies primary metabolic oxidation site; no direct stability data available

Predicted to alter metabolic clearance pathways vs. edaravone

Empirical microsomal/hepatocyte stability data required

Evidence Dimension	Predicted metabolic stability at the pyrazolone 4-position
Target Compound Data	4-phenoxy group occupies the primary metabolic oxidation site; no direct metabolic stability data available
Comparator Or Baseline	Edaravone: 4-position is unsubstituted and undergoes CYP-mediated hydroxylation to 4-hydroxy-edaravone as a major metabolic pathway (no quantitative half-life comparison available)
Quantified Difference	Qualitative inference only: 4-substitution blocks a primary metabolic soft spot; quantitative microsomal or hepatocyte stability data are not published for CAS 107430-38-6
Conditions	Class-level metabolic fate inference based on published pyrazolone metabolism literature; no direct experimental comparator data

Why This Matters

For procurement decisions in ADME screening cascades, the 4-phenoxy substitution predicts altered metabolic clearance pathways compared to edaravone, which may translate to different in vivo pharmacokinetic profiles; however, empirical metabolic stability data (e.g., human liver microsome t₁/₂) must be generated for confirmation.

• [1] Phenazon (Phenazone). In: Rote Liste. Metabolism: Phenazone is degraded to metabolites including 4-hydroxy-phenazone, 3-hydroxymethyl-phenazone, and norphenazone, which are subsequently conjugated and excreted in urine. Available at: https://link.springer.com/referenceworkentry/10.1007/978-3-642-58040-6_108 View Source
• [2] Varvounis G. Pyrazol-3-ones. Part IV: Synthesis and Applications. In: Katritzky AR, editor. Advances in Heterocyclic Chemistry. Vol. 98. Academic Press; 2009. Discusses reactivity and substitution patterns at the pyrazolone 4-position. View Source
• [3] St. Jean DJ Jr, Fotsch C. Mitigating metabolism: strategies for blocking metabolic soft spots in drug molecules. J Med Chem. 2012;55(13):6002–6020. doi:10.1021/jm3002156 View Source

Diphenyl Ether Motif & Enzyme Target Classes

The 4-phenoxy substituent of CAS 107430-38-6 creates a diphenyl ether (phenoxyphenyl) motif that is a recognized pharmacophore in multiple target classes. Pyrazole-4-carboxamide derivatives bearing diphenyl ether fragments have demonstrated potent inhibition of succinate dehydrogenase (SDH), with compound 11o showing activity against Rhizoctonia solani at sub-μg/mL concentrations, outperforming carbendazim [1]. Separately, pyrazoles containing 4-phenoxy-phenyl groups have been crystallized in complex with CYP121 from Mycobacterium tuberculosis (PDB: 4g48), demonstrating that this structural motif can productively engage cytochrome P450 active sites [2]. While CAS 107430-38-6 itself has not been directly tested in these assays, the structural precedent establishes that the 4-phenoxy-2-phenyl-pyrazolone scaffold positions the diphenyl ether moiety for potential engagement with SDH, CYP, or related heme-containing enzymes, differentiating it from simple 4-unsubstituted pyrazolones such as edaravone that lack this recognition element [3]. Note: This is a structure-based inference and not direct experimental evidence for CAS 107430-38-6.

Diphenyl Ether Motif

Class-level

4-phenoxy creates diphenyl ether pharmacophore; no direct SDH/CYP activity data

Supports screening hypothesis for heme-containing enzyme targets

Structural inference; crystallographic precedent (PDB: 4g48)

Evidence Dimension	Presence of diphenyl ether pharmacophore enabling engagement with heme-containing enzyme targets
Target Compound Data	Contains a 4-phenoxy substituent forming a diphenyl ether motif on the pyrazolone scaffold; no direct SDH or CYP inhibition data available
Comparator Or Baseline	Edaravone (4-unsubstituted): no diphenyl ether motif; Pyrazole-4-carboxamide SDH inhibitor 11o: contains diphenyl ether and demonstrates antifungal activity (quantitative data for this comparator compound, not CAS 107430-38-6)
Quantified Difference	Not quantifiable for CAS 107430-38-6; comparator compound 11o achieved EC₅₀ values superior to carbendazim against R. solani, but no direct activity data exist for CAS 107430-38-6
Conditions	Structural inference based on X-ray crystallography (PDB: 4g48) and SDH inhibition literature; no direct assay data for CAS 107430-38-6

Why This Matters

The diphenyl ether motif in CAS 107430-38-6 provides a structural basis for screening against SDH, CYP, and other heme-containing enzyme targets, offering a differentiated screening hypothesis not applicable to 4-unsubstituted pyrazolone analogs.

• [1] Expedient Discovery for Novel Antifungal Leads Targeting Succinate Dehydrogenase: Pyrazole-4-formylhydrazide Derivatives Bearing a Diphenyl Ether Fragment. J Agric Food Chem. N′-(4-phenoxyphenyl)-1H-pyrazole-4-carbohydrazide derivatives, compound 11o, showed antifungal activity against Rhizoctonia solani superior to carbendazim. View Source
• [2] PDB: 4g48. Structure of CYP121 in complex with 4-(4-phenoxy-1H-pyrazol-3-yl)benzene-1,3-diol. Mycobacterium tuberculosis cytochrome P450 121. Deposited: 2012-07-16. Available at: https://www.ebi.ac.uk/pdbsum/4g48 View Source
• [3] PYO12: A 3-phenyl-4-phenoxypyrazole type antibacterial compound exhibiting selective activity against Gram-positive bacteria (S. aureus, B. subtilis). MedChemExpress HY-179038. Demonstrates the 4-phenoxypyrazole motif in antibacterial applications. View Source

H-Bond Acceptor Capacity & CNS MPO vs. Edaravone

CAS 107430-38-6 has a topological polar surface area (TPSA) of 41.90 Ų, compared to edaravone's TPSA of approximately 32.7 Ų . Both values fall well below the 60–70 Ų threshold generally considered optimal for passive blood-brain barrier (BBB) penetration, and below the 90 Ų upper limit for CNS drug candidates. However, the 4-phenoxy oxygen contributes an additional hydrogen bond acceptor, increasing the HBA count from 2 (edaravone) to 3 (CAS 107430-38-6) [1]. In CNS multiparameter optimization (MPO) scoring systems, increased HBA count can modestly reduce CNS MPO desirability scores, though the TPSA of 41.90 Ų remains favorable [2]. The combination of increased logP (+1.2 units) and slightly elevated TPSA (+9.2 Ų) positions CAS 107430-38-6 differently within the CNS drug-like chemical space compared to edaravone, with predicted higher BBB permeation rate (driven by logP) but potentially altered brain tissue binding (driven by lipophilicity).

CNS MPO Parameters

Reported

TPSA 41.90 Ų vs 32.7 Ų; HBA 3 vs 2

Favorable CNS drug-like space; validate BBB permeability in assays

CNS MPO score not computed; H-bond acceptor increase may influence kinetics

Evidence Dimension	Topological polar surface area (TPSA) and hydrogen bond acceptor count for CNS drug-likeness assessment
Target Compound Data	TPSA = 41.90 Ų; HBA = 3 (two carbonyl oxygens + one phenoxy oxygen)
Comparator Or Baseline	Edaravone (CAS 89-25-8): TPSA ≈ 32.7 Ų; HBA = 2
Quantified Difference	ΔTPSA = +9.2 Ų; ΔHBA = +1
Conditions	Calculated TPSA values from chemical database entries

Why This Matters

The TPSA and HBA differences provide quantifiable parameters for differentiating CAS 107430-38-6 from edaravone in CNS drug discovery screening cascades, where subtle changes in these parameters can influence BBB penetration kinetics and CNS target engagement.

• [1] Edaravone (CAS 89-25-8). PubChem CID 4021. TPSA: 32.7 Ų; HBA: 2. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/4021 View Source
• [2] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chem Neurosci. 2010;1(6):435–449. doi:10.1021/cn100008c View Source

Application Scenarios for 5-Methyl-4-phenoxy-2-phenyl-4H-pyrazol-3-one

CNS Drug Screening with Enhanced Lipophilicity vs. Edaravone

For neuroscience drug discovery programs evaluating pyrazolone-based scaffolds for CNS targets, CAS 107430-38-6 offers a calculated logP of 2.36 and TPSA of 41.90 Ų, predicting favorable BBB permeability while differing from edaravone's logP of ~1.2 and TPSA of ~32.7 Ų . This physicochemical profile is suited for screening against CNS targets where moderate-to-high lipophilicity is required for membrane penetration but TPSA remains below the 90 Ų CNS limit. Researchers should directly compare microsomal stability and brain penetration (e.g., MDR1-MDCK or PAMPA-BBB assays) of CAS 107430-38-6 against edaravone to validate whether the logP increase translates to improved brain exposure without disproportionate increases in efflux transporter susceptibility .

Metabolic Stability Optimization via 4-Position Blocking

The 4-phenoxy substituent in CAS 107430-38-6 occupies the primary metabolic oxidation site identified in edaravone metabolism studies, where the 4-position undergoes CYP-mediated hydroxylation to form 4-hydroxy-edaravone . Researchers evaluating metabolic stability of pyrazolone scaffolds should assess CAS 107430-38-6 in human liver microsome or hepatocyte assays alongside edaravone to quantify the impact of 4-position blocking on intrinsic clearance and metabolic half-life. This compound serves as a tool to test the hypothesis that 4-substitution redirects metabolism away from the pyrazolone ring, potentially extending half-life—a key differentiator for programs where edaravone's rapid clearance limits therapeutic utility .

Antifungal & Antibacterial Screening with Diphenyl Ether Motif

The 4-phenoxy substituent creates a diphenyl ether motif structurally related to known succinate dehydrogenase inhibitors (SDHI) in the agrochemical fungicide class and to CYP121 inhibitors with antimycobacterial activity . CAS 107430-38-6 represents a screening candidate for antifungal panels targeting SDH (particularly against Rhizoctonia solani and related phytopathogens), or for antimycobacterial screens against CYP121 in Mycobacterium tuberculosis. Procurement for these applications is supported by structural precedent from crystallographic complexes (PDB: 4g48) demonstrating productive engagement of phenoxy-pyrazole compounds with heme-containing enzyme active sites . Note that direct activity data must be generated, as none are currently published for this compound.

SAR of Pyrazolone 4-Position Substituents

For academic medicinal chemistry groups studying structure-activity relationships in the pyrazolone class, CAS 107430-38-6 fills a specific gap in the 4-substituent series between the 4-unsubstituted parent (edaravone, MW 174.20, logP ~1.2) and larger 4-substituted analogs. The compound's well-defined physicochemical properties (MW 266.30, logP 2.36, PSA 41.90 Ų) make it a valuable reference point for establishing quantitative SAR trends correlating 4-position steric bulk and lipophilicity with biological activity . The commercial availability of this compound from multiple vendors facilitates its use as a comparator in systematic SAR campaigns exploring the pharmacological consequences of pyrazolone 4-position modification .

Application

Selection Property

Validation Focus

Lipophilicity-dependent CNS screening

Calculated logP/TPSA balance

BBB permeability & target engagement assays

Metabolic stability comparison

4-position metabolic shielding hypothesis

Human liver microsome/hepatocyte stability

Antifungal/antibacterial screening

Diphenyl ether pharmacophore context

SDH / CYP target panel assays

Pyrazolone SAR reference compound

Physicochemical reference point for 4-substituent series

SAR trends across 4-H/alkyl/aryl analogs